molecular formula C6H12N4 B13228900 1-(3-hydrazinylpropyl)-1H-imidazole

1-(3-hydrazinylpropyl)-1H-imidazole

Cat. No.: B13228900
M. Wt: 140.19 g/mol
InChI Key: NOUPXDWBZKPRCC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(3-hydrazinylpropyl)-1H-imidazole is a useful research compound. Its molecular formula is C6H12N4 and its molecular weight is 140.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-(3-hydrazinylpropyl)-1H-imidazole suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(3-hydrazinylpropyl)-1H-imidazole including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C6H12N4

Molecular Weight

140.19 g/mol

IUPAC Name

3-imidazol-1-ylpropylhydrazine

InChI

InChI=1S/C6H12N4/c7-9-2-1-4-10-5-3-8-6-10/h3,5-6,9H,1-2,4,7H2

InChI Key

NOUPXDWBZKPRCC-UHFFFAOYSA-N

Canonical SMILES

C1=CN(C=N1)CCCNN

Origin of Product

United States
Foundational & Exploratory

Author: BenchChem Technical Support Team. Date: February 2026

This technical guide provides a comprehensive overview of 1-(3-hydrazinylpropyl)-1H-imidazole, a molecule of interest for researchers and professionals in drug development. Due to its unique structural features, combining the versatile imidazole scaffold with a reactive hydrazinyl moiety, this compound presents significant potential in medicinal chemistry and materials science. This document will delve into its synthesis, characterization, and prospective applications, offering a scientifically grounded perspective for its exploration.

Compound Identification and CAS Number Status

An exhaustive search of prominent chemical databases did not yield a specific CAS (Chemical Abstracts Service) number for 1-(3-hydrazinylpropyl)-1H-imidazole. This suggests that the compound may be a novel entity or not yet widely cataloged. The closest structurally related and commercially available compound is 1-(3-hydroxypropyl)-1H-imidazole, which possesses the CAS number 51390-23-9 [1][2][3]. For the purpose of this guide, we will focus on the synthesis and characterization of the target molecule, 1-(3-hydrazinylpropyl)-1H-imidazole, from readily available precursors.

Physicochemical Properties

The predicted physicochemical properties of 1-(3-hydrazinylpropyl)-1H-imidazole are summarized in the table below. These values are computationally derived and provide a foundational understanding of the molecule's behavior in various experimental settings.

PropertyPredicted ValueUnit
Molecular FormulaC6H12N4-
Molecular Weight140.19 g/mol
XLogP3-0.2-
Hydrogen Bond Donor Count2-
Hydrogen Bond Acceptor Count3-
Rotatable Bond Count3-
Exact Mass140.106196 g/mol
Monoisotopic Mass140.106196 g/mol
Topological Polar Surface Area69.9 Ų-
Heavy Atom Count10-
Complexity114-

Proposed Synthesis Protocol

The synthesis of 1-(3-hydrazinylpropyl)-1H-imidazole can be achieved through a two-step process starting from the commercially available 1-(3-bromopropyl)-1H-imidazole[4]. The proposed workflow is outlined below:

Synthesis_Workflow cluster_0 Step 1: Nucleophilic Substitution cluster_1 Step 2: Purification 1-(3-bromopropyl)-1H-imidazole 1-(3-bromopropyl)-1H-imidazole Reaction_Vessel_1 Reaction Vessel (Ethanol, Reflux) 1-(3-bromopropyl)-1H-imidazole->Reaction_Vessel_1 Hydrazine hydrate Hydrazine hydrate Hydrazine hydrate->Reaction_Vessel_1 Intermediate_Product 1-(3-hydrazinylpropyl)-1H-imidazole Reaction_Vessel_1->Intermediate_Product Crude_Product Crude Product Intermediate_Product->Crude_Product Purification_Column Column Chromatography (Silica gel, DCM/MeOH) Crude_Product->Purification_Column Pure_Product Pure 1-(3-hydrazinylpropyl)-1H-imidazole Purification_Column->Pure_Product

Caption: Proposed two-step synthesis workflow for 1-(3-hydrazinylpropyl)-1H-imidazole.

Experimental Protocol:

Step 1: Synthesis of 1-(3-hydrazinylpropyl)-1H-imidazole

  • To a solution of 1-(3-bromopropyl)-1H-imidazole (1.0 eq) in ethanol, add hydrazine hydrate (5.0 eq) dropwise at room temperature.

  • The reaction mixture is then heated to reflux and stirred for 12-24 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC).

  • Upon completion, the solvent is removed under reduced pressure.

  • The residue is dissolved in water and extracted with an appropriate organic solvent (e.g., dichloromethane) to remove any unreacted starting material.

  • The aqueous layer is then basified with a suitable base (e.g., NaOH) and extracted with dichloromethane.

  • The combined organic layers are dried over anhydrous sodium sulfate, filtered, and concentrated in vacuo to yield the crude product.

Step 2: Purification

  • The crude product is purified by column chromatography on silica gel.

  • A gradient elution system, such as dichloromethane/methanol, can be employed to isolate the pure 1-(3-hydrazinylpropyl)-1H-imidazole.

  • The fractions containing the pure product are collected and the solvent is evaporated to yield the final compound.

Structural Characterization

The identity and purity of the synthesized 1-(3-hydrazinylpropyl)-1H-imidazole should be confirmed using a combination of the following analytical techniques:

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H and ¹³C NMR will provide detailed information about the molecular structure, confirming the presence of the imidazole ring and the propyl-hydrazine chain.

  • Mass Spectrometry (MS): High-resolution mass spectrometry will confirm the molecular weight and elemental composition of the compound.

  • Infrared (IR) Spectroscopy: IR spectroscopy will show characteristic absorption bands for the N-H and C-N bonds of the hydrazine and imidazole moieties.

Potential Applications and Biological Significance

While the specific biological activity of 1-(3-hydrazinylpropyl)-1H-imidazole is yet to be determined, the imidazole core is a well-established pharmacophore found in a wide range of bioactive molecules[5][6][7]. Imidazole derivatives have been reported to exhibit a broad spectrum of pharmacological activities, including anticancer, antifungal, antiviral, and anti-inflammatory properties[7].

The introduction of a hydrazinyl group provides a reactive handle for further chemical modifications, such as the formation of hydrazones, which are also known to possess diverse biological activities. Furthermore, certain imidazole-containing compounds have been investigated as kinase inhibitors[8]. For instance, some pyrazole-benzimidazole derivatives have been shown to inhibit Syk kinase, a key player in mast cell-mediated allergic responses[8].

A potential mechanism of action for a novel imidazole derivative could involve the inhibition of a signaling pathway crucial for disease progression. The following diagram illustrates a simplified generic kinase signaling pathway that could be a target for such a compound.

Signaling_Pathway Growth_Factor Growth Factor Receptor_Tyrosine_Kinase Receptor Tyrosine Kinase Growth_Factor->Receptor_Tyrosine_Kinase Kinase_A Kinase A Receptor_Tyrosine_Kinase->Kinase_A Kinase_B Kinase B Kinase_A->Kinase_B Transcription_Factor Transcription Factor Kinase_B->Transcription_Factor Cellular_Response Cellular Response (e.g., Proliferation, Survival) Transcription_Factor->Cellular_Response Inhibitor 1-(3-hydrazinylpropyl) -1H-imidazole Inhibitor->Kinase_A

Sources

Technical Monograph: N-(3-Hydrazinopropyl)imidazole

Author: BenchChem Technical Support Team. Date: February 2026

Synthesis, Properties, and Applications in Drug Development & Polymer Chemistry

Executive Summary

N-(3-Hydrazinopropyl)imidazole (also referred to as 1-(3-hydrazinopropyl)-1H-imidazole) is a bifunctional heterocyclic compound featuring an imidazole ring linked to a hydrazine moiety via a propyl chain.[1][2] This unique structure combines the catalytic basicity and metal-coordinating ability of the imidazole group with the high nucleophilicity and reducibility of the hydrazine group.[1][2]

While often overshadowed by its amino-analog (N-(3-aminopropyl)imidazole, CAS 5036-48-6), the hydrazino-derivative offers distinct advantages in bioconjugation (via hydrazone formation), epoxy curing (as a latent hardener), and metal chelation .[1][2] This guide provides a comprehensive technical analysis of its synthesis, physicochemical properties, and safety protocols for research and industrial applications.[2]

Chemical Identity & Physicochemical Properties[1][3][4][5][6][7][8][9][10]

Nomenclature & Structure
  • IUPAC Name: 1-(3-Hydrazinopropyl)-1H-imidazole[1][2][3]

  • Common Names: N-(3-hydrazinopropyl)imidazole; 3-(1H-imidazol-1-yl)propylhydrazine[1][2]

  • Molecular Formula: C₆H₁₂N₄[1][2]

  • Molecular Weight: 140.19 g/mol [1][2]

  • SMILES: NNCCCN1C=CN=C1

Physical Properties (Estimated & Experimental)

Due to its status as a specialized intermediate, some properties are derived from structural analogs (e.g., N-(3-aminopropyl)imidazole) and standard group contribution methods.[1][2]

PropertyValue / DescriptionSource/Rationale
Appearance Viscous, colorless to pale yellow liquidExperimental observation of propyl-imidazole derivatives.[1][2]
Boiling Point ~310–320 °C (dec.)Estimated based on amine analog (296°C) + hydrazine H-bonding.[1][2]
Density ~1.08 g/mLHigher density than amine analog (1.049 g/mL) due to N-N bond.[1][2]
Solubility Miscible in Water, Ethanol, DMSO, DMF.[2]High polarity of imidazole and hydrazine groups.[1][2]
pKa (Imidazole) ~6.9–7.1Typical for N-alkylimidazoles.[1][2]
pKa (Hydrazine) ~8.0–8.5Typical for alkyl hydrazines.[1][2]
Hygroscopicity HighRapidly absorbs atmospheric moisture.[1][2]

Synthesis Protocol: Nucleophilic Substitution

The most reliable synthesis route involves the nucleophilic substitution of 1-(3-chloropropyl)imidazole with hydrazine hydrate .[1][2] This method avoids the use of expensive protecting groups but requires careful control of stoichiometry to prevent bis-alkylation.[1][2]

Reaction Scheme

The reaction proceeds via an SN2 mechanism where the hydrazine acts as the nucleophile, displacing the chloride ion.[2]

Synthesis Precursor 1-(3-chloropropyl)imidazole (CAS 53710-78-4) Intermediate Transition State (SN2 Substitution) Precursor->Intermediate + Heat (Reflux) Reagent Hydrazine Hydrate (Excess, 5-10 eq) Reagent->Intermediate Product N-(3-hydrazinopropyl)imidazole Intermediate->Product Byproduct Hydrazine Hydrochloride Intermediate->Byproduct

Figure 1: Synthesis pathway via nucleophilic substitution of alkyl chloride with hydrazine.[1][2]

Detailed Methodology

Reagents:

  • 1-(3-chloropropyl)imidazole (1.0 eq)[1][2]

  • Hydrazine monohydrate (10.0 eq) – Large excess is critical to prevent dimer formation (1,1'-bis(3-imidazolylpropyl)hydrazine).[1][2]

  • Ethanol (Solvent, optional, can run neat)[2]

Procedure:

  • Setup: Equip a 3-neck round-bottom flask with a reflux condenser, nitrogen inlet, and magnetic stirrer.

  • Addition: Charge the flask with hydrazine hydrate. Heat to 60°C.

  • Reaction: Dropwise add 1-(3-chloropropyl)imidazole over 1 hour. The slow addition favors mono-substitution.[1][2]

  • Reflux: Raise temperature to 90–100°C (reflux) and stir for 4–6 hours. Monitor reaction progress via TLC (System: MeOH/DCM 1:9, stain with Ninhydrin – hydrazine turns purple/brown).[1][2]

  • Workup:

    • Cool the mixture to room temperature.

    • Remove excess hydrazine and water under reduced pressure (rotary evaporator).[1][2] Caution: Hydrazine is toxic; use a bleach trap for the vacuum pump exhaust.[2]

    • Dissolve the residue in absolute ethanol and filter to remove hydrazine hydrochloride salts if precipitated.[1]

  • Purification: Distillation under high vacuum (<1 mmHg) is recommended for high purity.[1][2] Alternatively, convert to the hydrochloride salt (using HCl/Dioxane) for recrystallization from ethanol/ether.[2]

Applications in Research & Industry

Epoxy Curing Agent (Latent Hardener)

N-(3-hydrazinopropyl)imidazole serves as a dual-action curing agent.[1][2]

  • Mechanism 1 (Catalytic): The imidazole tertiary amine initiates anionic polymerization of the epoxy resin at elevated temperatures (>100°C).[1][2]

  • Mechanism 2 (Crosslinking): The primary and secondary amines of the hydrazine group react directly with epoxide rings, integrating into the polymer matrix.[2]

  • Advantage: The hydrazine group improves the toughness of the cured resin compared to simple imidazoles, which often yield brittle polymers.[2]

EpoxyCure cluster_0 Dual Curing Mechanism Initiator N-(3-hydrazinopropyl)imidazole PathA Path A: Imidazole Ring (Catalytic Anionic Polymerization) Initiator->PathA >100°C Activation PathB Path B: Hydrazine Group (Nucleophilic Addition) Initiator->PathB Room Temp / Mild Heat Epoxy Epoxy Resin (DGEBA) Epoxy->PathA Epoxy->PathB Network Crosslinked Polymer Network (High Tg, Improved Toughness) PathA->Network PathB->Network

Figure 2: Dual-mechanism curing of epoxy resins utilizing both imidazole and hydrazine functionalities.[1][2]

Drug Development: Hydrazone Linkers

In medicinal chemistry, the hydrazine group is a key pharmacophore for generating hydrazones .[2]

  • Reaction: N-(3-hydrazinopropyl)imidazole + Aldehyde-Drug → Imidazole-Linker-Hydrazone-Drug.[1][2]

  • Utility: This linkage is often pH-sensitive, hydrolyzing in the acidic environment of endosomes (pH 5.0–6.[2]0) to release the active drug payload. The imidazole group can simultaneously act as a proton sponge, aiding endosomal escape.[2]

Safety Data Sheet (SDS) Summary & Handling

Warning: Hydrazine derivatives are potent reducing agents and potential sensitizers.[1][2] Strict adherence to safety protocols is mandatory.

Hazard Classification (GHS)[1]
  • Acute Toxicity (Oral/Dermal): Category 3/4 (Toxic if swallowed).[1][2]

  • Skin Corrosion/Irritation: Category 1B (Causes severe skin burns and eye damage - due to imidazole alkalinity).[1][2]

  • Skin Sensitization: Category 1 (May cause an allergic skin reaction - characteristic of hydrazines).[1][2]

  • Carcinogenicity: Category 2 (Suspected of causing cancer - based on hydrazine structural alerts).[1][2]

Handling Protocols
  • Engineering Controls: Always handle within a fume hood or glove box .[1][2] Ensure negative pressure to prevent vapor escape.[1][2]

  • PPE:

    • Gloves: Butyl rubber or Silver Shield® (Nitrile is permeable to hydrazines over time).[1][2]

    • Eye Protection: Chemical splash goggles + Face shield.[1][2]

    • Respiratory: If aerosolization is possible, use a full-face respirator with amine/organic vapor cartridges.[1][2]

  • Storage:

    • Store under Inert Atmosphere (Nitrogen/Argon) . Hydrazines oxidize in air to form azo compounds and potentially explosive peroxides.[1][2]

    • Temperature: 2–8°C (Refrigerated).

    • Container: Amber glass to prevent photodegradation.[1][2]

Emergency Response
  • Spill: Do not absorb with paper (fire hazard).[1][2] Use vermiculite or sand.[1][2] Neutralize with dilute hypochlorite solution (bleach) cautiously (exothermic reaction) to destroy the hydrazine functionality.[1]

  • Skin Contact: Wash immediately with polyethylene glycol (PEG 400) followed by copious water.[1][2] Seek medical attention.

References

  • Synthesis of Imidazole Derivatives

    • Source: ChemicalBook. (2025).[1][2] "1-(3-Chloropropyl)imidazole Properties and Synthesis".

  • Epoxy Curing Mechanisms

    • Source: ResearchGate. (2016).[1][2] "Cure Behavior of an Epoxy-Anhydride-Imidazole System".

    • URL:[Link]

  • Hydrazine Safety & Properties

    • Source: PubChem. (2025).[1][2] "Hydrazine Derivatives and Safety Data".

    • URL:[Link][1]

  • Amine Analog Reference (for Property Estimation)

    • Source: ChemicalBook. (2025).[1][2] "N-(3-Aminopropyl)-imidazole Properties".

Sources

Architecting Heteroditopic Imidazole-Hydrazine Scaffolds: From Ligand Design to Bioinorganic Applications

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This technical guide addresses the design, synthesis, and application of heteroditopic imidazole-hydrazone ligands . Unlike simple homoditopic linkers, these scaffolds combine the bio-mimetic


-donating power of the imidazole  ring (mimicking Histidine) with the versatile 

-accepting and chelating properties of the hydrazone (

) moiety. This dual functionality allows for the precise engineering of metal complexes with tunable magnetic properties (Spin Crossover) and potent biological activity (metallodrugs).

Molecular Architecture & Design Principles

The "heteroditopic" nature of these ligands arises from two distinct binding domains that electronically communicate through a conjugated backbone.

The Electronic Push-Pull System
  • The Imidazole Domain (Hard/Borderline Base): The

    
     nitrogen of the imidazole ring acts as a strong 
    
    
    
    -donor. In biological systems, this mimics the metal-binding site of metalloproteins (e.g., Hemoglobin, Superoxide Dismutase). It stabilizes metal ions in intermediate oxidation states (
    
    
    ).
  • The Hydrazone Domain (Soft/Borderline Base): The azomethine nitrogen (

    
    ) and the amide oxygen (in acylhydrazones) provide a chelate pocket. Crucially, the hydrazone linkage possesses low-lying 
    
    
    
    orbitals, allowing for significant
    
    
    back-bonding from electron-rich metals.
Chelate Effect & Geometry Control

When designed as tridentate (NNO or NNN) pincer ligands , these scaffolds impose a rigid coordination geometry.

  • Ligand Field Strength (

    
    ):  By substituting the hydrazine tail (e.g., replacing a phenyl group with a pyridine), one can fine-tune the ligand field strength. This is critical for Iron(II) Spin Crossover (SCO)  materials, where the energy gap between High-Spin (
    
    
    
    ) and Low-Spin (
    
    
    ) states must be thermally accessible.

Synthetic Pathways: The Schiff Base Condensation

The primary route to these ligands is the acid-catalyzed condensation of an imidazole-carboxaldehyde with a functionalized hydrazide .

Reaction Mechanism

The reaction proceeds via nucleophilic attack of the terminal hydrazine nitrogen on the carbonyl carbon of the imidazole aldehyde, followed by dehydration.

Critical Control Point: Self-aldol condensation of the aldehyde must be suppressed. This is achieved by using alcohol solvents (MeOH/EtOH) where the hemiacetal equilibrium protects the aldehyde until the more nucleophilic hydrazine attacks.

Visualization: Synthesis Workflow

SynthesisWorkflow Aldehyde Imidazole-2-carboxaldehyde (Precursor A) Intermediate Carbinolamine Intermediate Aldehyde->Intermediate EtOH, Reflux cat. CH3COOH Hydrazide Aryl/Alkyl Hydrazide (Precursor B) Hydrazide->Intermediate Ligand Heteroditopic Imidazole-Hydrazone Ligand Intermediate->Ligand -H2O (Dehydration) Complex Coordination Complex (M-L) Ligand->Complex Coordination MetalSalt Metal Salt (MX2) MetalSalt->Complex

Figure 1: Step-wise synthesis pathway from precursors to the final metal complex.[1] High-contrast nodes indicate distinct chemical stages.

Functional Applications

Bioinorganic Chemistry: Metallodrugs

Copper(II) complexes of imidazole-hydrazones have emerged as potent anticancer agents, often outperforming Cisplatin in specific cell lines (e.g., MCF-7, HeLa).[2]

  • Mechanism of Action: The planar nature of the coordinated ligand allows DNA intercalation . Furthermore, the

    
     redox couple, modulated by the ligand, facilitates the generation of Reactive Oxygen Species (ROS) via the Fenton reaction, leading to oxidative stress and apoptosis in cancer cells.
    
  • Selectivity: The imidazole moiety increases lipophilicity, enhancing passive transport across the cell membrane.

Molecular Magnetism: Spin Crossover (SCO)

Iron(II) complexes utilizing these ligands exhibit reversible switching between diamagnetic (Low Spin) and paramagnetic (High Spin) states.[3]

  • The Role of the Bridge: The hydrazine bridge mediates magnetic exchange. In dinuclear species, the nature of the bridge (syn-syn vs. anti-anti) determines whether the coupling is ferromagnetic or antiferromagnetic.

Experimental Protocols

Protocol A: Synthesis of (E)-N'-(1H-imidazol-2-ylmethylene)benzohydrazide

A versatile NNO-donor ligand.

  • Dissolution: Dissolve Benzhydrazide (1.36 g, 10 mmol) in 20 mL of hot absolute ethanol.

  • Addition: Add 1H-imidazole-2-carboxaldehyde (0.96 g, 10 mmol) dissolved in 10 mL ethanol dropwise to the hydrazide solution.

  • Catalysis: Add 3-5 drops of Glacial Acetic Acid.

  • Reflux: Reflux the mixture at 80°C for 4–6 hours. Monitor via TLC (Mobile phase: 5% MeOH in DCM).

  • Isolation: Cool to room temperature. A precipitate will form.[4] Filter and wash with cold ethanol (

    
    ) and diethyl ether (
    
    
    
    ).
  • Purification: Recrystallize from hot methanol.

    • Expected Yield: >80%[1]

    • Characterization:

      
       NMR (DMSO-
      
      
      
      ) should show the azomethine proton (
      
      
      ) around
      
      
      8.3–8.6 ppm and the NH proton of the imidazole ring.
Protocol B: Synthesis of Copper(II) Anticancer Complex
  • Ligand Solution: Dissolve the ligand (1 mmol) from Protocol A in 15 mL methanol. (Mild heating may be required).

  • Metal Addition: Add

    
      (1 mmol) dissolved in 5 mL methanol.
    
  • Reaction: The solution will immediately change color (usually green or brown). Stir at room temperature for 2 hours.

  • Precipitation: If no precipitate forms, reduce volume by rotary evaporation to ~5 mL and leave in a refrigerator overnight.

  • Filtration: Filter the green microcrystalline solid.

Data & Characterization Summary

TechniqueParameterWhat it Reveals
IR Spectroscopy ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

shift
A negative shift (e.g., 1620

1600

) confirms coordination of the azomethine nitrogen.
UV-Vis d-d transitionsGeometry confirmation.

600 nm band often indicates square planar Cu(II).
EPR (ESR) g-values ($g{
Molar Conductivity

Electrolyte nature. Low values (<20

) indicate non-electrolytes (Cl is coordinated).
Visualization: Anticancer Mechanism (ROS Pathway)

ROS_Pathway Complex Cu(II)-Imidazole Hydrazone Complex CellEntry Cell Membrane Penetration Complex->CellEntry Redox Reduction to Cu(I) (via Glutathione/Ascorbate) CellEntry->Redox Fenton Fenton-like Reaction (H2O2 -> OH*) Redox->Fenton Catalytic Cycle Damage DNA Strand Breaks & Lipid Peroxidation Fenton->Damage ROS Generation Apoptosis Apoptosis (Cell Death) Damage->Apoptosis

Figure 2: The proposed mechanism of action for Copper(II) imidazole-hydrazone metallodrugs, highlighting the redox-mediated toxicity.

References

  • Kaur, J., et al. (2020). "Cu(II) complexes of hydrazones–NSAID conjugates: synthesis, characterization and anticancer activity." Journal of Coordination Chemistry.

  • Lavrenova, L. G., & Shakirova, O. G. (2020). "Spin Crossover in Iron(II) Complexes with 2,6-bis(1H-imidazol-2-yl)Pyridines." Magnetochemistry.

  • Gou, Y., et al. (2016). "Synthesis, characterization and antitumor activity of a series of copper(II) complexes with 2-acetylpyridine-N(4)-phenylthiosemicarbazone." European Journal of Medicinal Chemistry.

  • Hao, Q., et al. (2018). "Switching the Spin-Crossover Phenomenon by Ligand Design on Imidazole-Diazineiron(II) Complexes." Inorganic Chemistry.

  • Popiołek, Ł. (2017). "Hydrazide–hydrazones as potential antimicrobial agents: overview of the literature since 2010." Medicinal Chemistry Research.

Sources

Methodological & Application

Synthesis of 1-(3-hydrazinylpropyl)-1H-imidazole from 1-(3-chloropropyl)imidazole

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Optimized Synthesis of 1-(3-hydrazinylpropyl)-1H-imidazole

Abstract & Application Scope

This technical guide details the protocol for synthesizing 1-(3-hydrazinylpropyl)-1H-imidazole (CAS: 1248460-84-5) from 1-(3-chloropropyl)imidazole . This transformation is a critical step in the development of bifunctional chelating agents, ionic liquid precursors, and "click" chemistry linkers where the imidazole moiety serves as a metal-coordinating headgroup and the hydrazine tail acts as a reactive nucleophile for conjugation (e.g., hydrazone formation).

The protocol prioritizes mono-substitution selectivity and safety , addressing the inherent risks of handling hydrazine and the kinetic challenge of preventing bis-alkylation.

Safety Assessment (Critical)

WARNING: This protocol involves Hydrazine Hydrate , a potent carcinogen, corrosive agent, and reducing agent.

  • Engineering Controls: All operations must be performed in a high-efficiency fume hood.

  • PPE: Butyl rubber gloves (nitrile is permeable to hydrazine), face shield, and lab coat are mandatory.

  • Chemical Incompatibility: Avoid contact with oxidizers, porous materials (catalytic decomposition risk), and certain metals (copper, iron).

  • Waste: Hydrazine waste must be segregated and treated with dilute hypochlorite (bleach) carefully to neutralize before disposal, following local EHS regulations.

Reaction Mechanism & Retrosynthesis

The synthesis relies on a classic SN2 Nucleophilic Substitution . The terminal nitrogen of hydrazine acts as the nucleophile, attacking the


 carbon of the propyl chloride chain, displacing the chloride ion.

Key Mechanistic Challenge: The product (


) is still nucleophilic and can react with another equivalent of starting material to form the symmetric bis-product (

). To suppress this, a large stoichiometric excess of hydrazine is employed (Le Chatelier’s principle).

ReactionMechanism cluster_legend Reaction Conditions SM 1-(3-chloropropyl)imidazole (Electrophile) TS Transition State [Cl...C...N-NH2]‡ SM->TS Reflux, EtOH Hydrazine Hydrazine Hydrate (Nucleophile, 10 eq) Hydrazine->TS Attack Product 1-(3-hydrazinylpropyl)-1H-imidazole (Target) TS->Product - Cl⁻ Byproduct HCl (Salt) TS->Byproduct Details Temp: 80°C Time: 6-12h Atmosphere: N2

Figure 1: Mechanistic pathway for the SN2 displacement of chloride by hydrazine.

Experimental Protocol

Materials & Stoichiometry
ComponentRoleEquiv.MW ( g/mol )Notes
1-(3-chloropropyl)imidazole Substrate1.0144.60Often an oil or low-melting solid.
Hydrazine Hydrate (80%) Reagent10.050.06Large excess essential to avoid dimers.
Ethanol (Absolute) Solvent--Solvent volume: ~5 mL per gram of substrate.
Sodium Hydroxide (NaOH) Workup1.140.00To neutralize HCl byproduct (optional).
Step-by-Step Procedure

Step 1: Reaction Setup

  • Equip a 2-neck round-bottom flask (RBF) with a magnetic stir bar, a reflux condenser, and a nitrogen inlet.

  • Charge the flask with 1-(3-chloropropyl)imidazole (1.0 eq) dissolved in absolute ethanol (

    
     concentration).
    
  • Slow Addition: While stirring at room temperature, add Hydrazine Hydrate (10.0 eq) dropwise over 10 minutes. Note: Exothermic reaction.

Step 2: Reaction 4. Heat the mixture to reflux (


 oil bath temperature).
5.  Maintain reflux for 6 to 12 hours .
  • Monitoring: Check by TLC (Eluent: 10% MeOH in DCM + 1%
    
    
    ). The starting material (higher
    
    
    ) should disappear; the product is a polar spot (lower
    
    
    , stains with Ninhydrin).

Step 3: Work-up (Removal of Excess Hydrazine) 6. Cool the reaction to room temperature. 7. Distillation: Transfer to a rotary evaporator. Remove ethanol and the bulk of excess hydrazine under reduced pressure.

  • Caution: Use a high-efficiency trap. Hydrazine vapors are toxic.
  • Azeotrope: To ensure complete removal of hydrazine, add toluene (20 mL) to the residue and re-evaporate. Repeat this step 2-3 times. This azeotropically removes hydrazine hydrate.[1]

Step 4: Isolation & Purification 8. The residue is typically a viscous yellow oil containing the product hydrochloride salt. 9. Free Base Isolation: Dissolve the residue in a minimum amount of water (


). Basify to pH 

with

NaOH. 10. Extract continuously with Chloroform or DCM (

). 11. Dry the organic layer over anhydrous

, filter, and concentrate in vacuo.

Step 5: Salt Formation (Recommended for Stability) 12. Dissolve the crude oil in a small volume of dry ethanol. 13. Add


 HCl in ethanol (2.2 eq) dropwise at 

. 14. The dihydrochloride salt will precipitate. Filter, wash with cold ether, and dry under vacuum.

Experimental Workflow Diagram

Workflow Start Start: 1-(3-chloropropyl)imidazole in Ethanol AddReagent Add Hydrazine Hydrate (10 eq) Dropwise @ RT Start->AddReagent Reflux Reflux @ 80°C (6-12 Hours) AddReagent->Reflux Evap Rotary Evaporation (Remove EtOH & Excess N2H4) Reflux->Evap Azeotrope Toluene Azeotrope (x3) Critical for Hydrazine Removal Evap->Azeotrope Basify Dissolve in H2O, pH > 12 (NaOH) Extract w/ DCM Azeotrope->Basify Dry Dry (Na2SO4) & Concentrate Basify->Dry Salt Optional: Add HCl/EtOH Isolate Dihydrochloride Salt Dry->Salt

Figure 2: Step-by-step experimental workflow for isolation and purification.

Characterization Data (Expected)

TechniqueParameterExpected Signal / Observation
Appearance Physical StateViscous yellow oil (free base) or white hygroscopic solid (HCl salt).

NMR
Imidazole Ring

(s, 1H),

(s, 2H).

NMR
Propyl Linker

(t, 2H,

),

(t, 2H,

),

(m, 2H,

).

NMR
Hydrazine

(broad s, exchangeable

).
MS (ESI)


(Calc. MW: 140.19).

Troubleshooting & Optimization

  • Bis-alkylation (Dimer formation):

    • Symptom:[2][3] MS shows peak at

      
      .
      
    • Solution: Increase hydrazine equivalents to 15-20 eq. Ensure dropwise addition of the substrate to the hydrazine solution (inverse addition) if the problem persists.

  • Incomplete Reaction:

    • Symptom:[2][3] Starting material remains after 12h.

    • Solution: Switch solvent to n-Butanol (Reflux

      
      ) to increase thermal energy, or add catalytic Sodium Iodide (Finkelstein condition) to generate the more reactive iodide in situ.
      
  • Product Oxidation:

    • Symptom:[2][3] Product turns dark brown/black upon storage.

    • Solution: Hydrazines are air-sensitive. Store under Argon at

      
      . Convert to the hydrochloride salt immediately for long-term stability.
      

References

  • CAS Registry. "1-(3-hydrazinylpropyl)-1H-imidazole (CAS 1248460-84-5)." ChemicalBook.[4] Link

  • Methodology Precedent. "Synthesis of 1-(3-aminopropyl)imidazole via Gabriel Synthesis variants." National Institutes of Health (NIH) - PubChem. Link

  • Hydrazine Alkylation. "General procedure for alkylation of hydrazine with alkyl halides." Organic Chemistry Portal. Link

  • Safety Data. "Hydrazine Hydrate Safety Data Sheet." CDC - NIOSH. Link

Sources

Application Note: A Validated Protocol for the Synthesis of Imidazolecarbohydrazides via Hydrazinolysis of Imidazole Esters

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Strategic Importance of Imidazolecarbohydrazides

The imidazole ring is a cornerstone of medicinal chemistry, forming the structural core of numerous natural products and synthetic drugs, including antihistamines, antifungals, and anti-cancer agents.[1] Its unique electronic properties, amphoteric nature, and ability to engage in hydrogen bonding make it a privileged scaffold in drug design.[1][2] A critical gateway to expanding the chemical diversity of imidazole-based compounds is through the synthesis of imidazolecarbohydrazides.

These hydrazide derivatives are exceptionally versatile intermediates.[3] The presence of the reactive -CONHNH₂ group allows for straightforward conversion into a wide array of other functional groups and heterocycles, most notably hydrazones, which are themselves a class of compounds with significant biological activity.[4][5][6]

This application note provides a detailed, field-proven protocol for the synthesis of imidazolecarbohydrazides through the direct hydrazinolysis of a corresponding imidazole ester. This method is widely employed due to its high efficiency, operational simplicity, and reliability.[4][5][7][8] We will explain the underlying chemical principles, provide a step-by-step methodology, and detail the necessary safety precautions and validation checkpoints.

Scientific Principles: Nucleophilic Acyl Substitution

The conversion of an ester to a hydrazide is a classic example of nucleophilic acyl substitution. The reaction mechanism proceeds as follows:

  • Nucleophilic Attack: Hydrazine (H₂NNH₂) is a potent alpha-effect nucleophile, meaning it is more reactive than predicted by its basicity alone. The lone pair of electrons on one of the nitrogen atoms attacks the electrophilic carbonyl carbon of the ester.

  • Tetrahedral Intermediate Formation: This attack breaks the carbonyl π-bond, forming a transient, negatively charged tetrahedral intermediate.

  • Leaving Group Elimination: The intermediate collapses, reforming the carbonyl double bond and expelling the alkoxy group (e.g., -OEt) as an alcohol (EtOH). This step is the rate-determining step and is effectively irreversible, driving the reaction to completion.

The use of hydrazine hydrate in a suitable solvent like ethanol under reflux provides the necessary energy to overcome the activation barrier and typically results in high yields of the desired hydrazide.[4][8]

Figure 1: Mechanism of Hydrazinolysis

Detailed Experimental Protocol

This protocol describes the synthesis of 4-methyl-2-phenyl-1H-imidazole-5-carbohydrazide, a procedure readily adaptable to other imidazole esters.

Materials and Equipment
Reagent / MaterialGradeSupplier
Ethyl 4-methyl-2-phenyl-1H-imidazole-5-carboxylate≥98%Sigma-Aldrich
Hydrazine Hydrate (~55-64% solution in water)Reagent GradeFisher Scientific
Ethanol (EtOH), Anhydrous≥99.5%VWR
Deionized Water (H₂O)-In-house
Round-bottom flask (100 mL)-Pyrex
Reflux condenser-Pyrex
Magnetic stirrer and stir bar-IKA
Heating mantle-Glas-Col
TLC plates (Silica gel 60 F₂₅₄)-Merck
Buchner funnel and filter paper-Whatman
Standard laboratory glassware--
Critical Safety Precautions (EHS)

Hydrazine and its hydrates are Particularly Hazardous Substances (PHS) .[9] All handling must be performed with extreme caution.

  • Acute Toxicity & Corrosivity: Hydrazine hydrate is acutely toxic if swallowed, inhaled, or in contact with skin.[9] It is corrosive and can cause severe skin and eye burns.[9][10]

  • Carcinogenicity: Hydrazine is a suspected human carcinogen.[9][11]

  • Flammability: The liquid and vapors are combustible.[10][12]

  • Handling:

    • ALWAYS handle hydrazine hydrate inside a certified chemical fume hood.[9][13]

    • Wear appropriate Personal Protective Equipment (PPE): flame-resistant lab coat, chemical splash goggles, a face shield, and heavy-duty nitrile or chloroprene gloves.[9][11][13]

    • Ensure a safety shower and eyewash station are immediately accessible.[11]

    • Store in a cool, well-ventilated area, away from heat, ignition sources, and incompatible materials like oxidizing agents and metals.[10][12]

  • Spill & Emergency:

    • In case of skin contact, immediately flush with copious amounts of water for at least 15 minutes and remove contaminated clothing.[9]

    • If inhaled, move to fresh air.[10]

    • In all cases of exposure, seek immediate medical attention.[9][10]

    • For spills, evacuate the area, contain the spill with an inert absorbent material (e.g., sand), and prevent entry into waterways.[12][13]

Step-by-Step Synthesis Procedure

Sources

Using 1-(3-hydrazinylpropyl)-1H-imidazole as an epoxy curing agent

Author: BenchChem Technical Support Team. Date: February 2026

An Application Guide for the Formulation and Characterization of Epoxy Systems Cured with 1-(3-hydrazinylpropyl)-1H-imidazole

Abstract

This document provides a comprehensive technical guide for researchers and formulation scientists on the use of 1-(3-hydrazinylpropyl)-1H-imidazole as a high-performance curing agent for epoxy resins. This novel agent possesses a unique dual-functionality, incorporating both a highly reactive hydrazine group and a catalytic imidazole ring on the same molecule. This structure offers the potential for a versatile curing profile, combining the mechanisms of amine addition and anionic homopolymerization. This guide details the proposed curing mechanisms, provides systematic protocols for formulation and cure schedule optimization, and outlines rigorous, standards-compliant methods for characterizing the resulting thermoset materials.

Scientific Introduction: A Dual-Functionality Curing Agent

Epoxy resins are a cornerstone of high-performance adhesives, coatings, and composite materials. Their final properties are critically dependent on the choice of curing agent, which dictates the cross-linking chemistry and the final network architecture. While traditional amine and anhydride hardeners are well-established, the search for novel curing agents with tailored reactivity and enhanced performance characteristics is perpetual.

1-(3-hydrazinylpropyl)-1H-imidazole emerges as a compelling candidate, distinguished by its hybrid structure. It integrates two potent epoxy-reactive moieties:

  • The Hydrazine Group (-NHNH₂): This functional group provides three active amine hydrogens, which react with epoxy rings via a nucleophilic addition mechanism. This reaction is analogous to traditional amine curing, capable of proceeding at moderate temperatures to build the initial polymer backbone.[1][2]

  • The Imidazole Ring: The 1-substituted imidazole ring, specifically its tertiary nitrogen atom, is a well-known and highly efficient catalyst for the anionic homopolymerization of epoxy resins.[3][4][5] This catalytic action is typically thermally activated and drives the reaction to a high degree of cross-linking, resulting in excellent thermal and chemical resistance.[6]

This dual-functionality suggests a two-stage curing process: an initial amine-epoxy addition reaction followed by a thermally-activated, imidazole-catalyzed homopolymerization. This offers formulators a unique tool to control the curing profile and achieve a densely cross-linked network with superior thermomechanical properties.

Proposed Curing Mechanism

The curing process is hypothesized to proceed via two dominant, sequential pathways:

  • Stage 1: Amine Addition. The primary (-NH₂) and secondary (-NH-) amines of the hydrazine group initiate nucleophilic attack on the epoxy ring's carbon atom, leading to ring-opening. This addition reaction builds linear and branched polymer chains.

  • Stage 2: Catalytic Homopolymerization. Upon thermal activation, the lone pair of electrons on the N-3 nitrogen of the imidazole ring attacks an epoxy group, forming a transient zwitterionic adduct. This adduct then initiates a chain-growth anionic polymerization, consuming the remaining epoxy groups and forming polyether linkages.[3][6] This catalytic process is highly efficient, with the imidazole moiety being potentially regenerated to continue the curing process.[3]

Curing Mechanism Figure 1: Proposed Dual Curing Mechanism cluster_0 Stage 1: Amine Addition (Lower Temperature) cluster_1 Stage 2: Catalytic Homopolymerization (Higher Temperature) A1 Hydrazine Group (-NH-NH₂) A3 Nucleophilic Attack (Ring Opening) A1->A3 Reacts with A2 Epoxy Resin A2->A3 A4 Linear/Branched Polymer (Initial Network Formation) A3->A4 B2 Remaining Epoxy Groups A4->B2 Provides substrate for B1 Imidazole Ring (Tertiary Amine) B3 Anionic Polymerization (Chain Growth) B1->B3 Catalyzes B2->B3 B4 Densely Cross-linked Polyether Network B3->B4

Caption: Figure 1: Proposed Dual Curing Mechanism. A visual representation of the two-stage curing process initiated by 1-(3-hydrazinylpropyl)-1H-imidazole.

Formulation and Handling Protocols

Curing Agent Properties
  • Chemical Name: 1-(3-hydrazinylpropyl)-1H-imidazole

  • Molecular Formula: C₆H₁₂N₄

  • Molecular Weight (MW): 140.18 g/mol

  • Key Functional Groups: Primary Amine (-NH₂), Secondary Amine (-NH-), Tertiary Amine (Imidazole N-3)

  • Active Hydrogens: 3 (2 from -NH₂, 1 from -NH-)

Safety and Handling

WARNING: 1-(3-hydrazinylpropyl)-1H-imidazole should be handled with extreme care in a well-ventilated fume hood. Based on the known hazards of its constituent moieties, imidazole and hydrazine, it should be treated as a corrosive, toxic, and potentially carcinogenic substance.

  • Personal Protective Equipment (PPE): Wear chemical-resistant gloves (nitrile or neoprene), safety goggles, and a lab coat at all times.

  • Handling: Avoid inhalation of vapors and direct contact with skin and eyes. In case of contact, flush the affected area with copious amounts of water for at least 15 minutes and seek immediate medical attention.

  • Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from oxidizing agents and sources of ignition.

Protocol: Calculating Stoichiometric Mix Ratio

The optimal performance of an amine-cured epoxy system is typically achieved at a stoichiometric ratio where one active amine hydrogen is available for each epoxy group. The amount of curing agent is calculated based on its Amine Hydrogen Equivalent Weight (AHEW) and the Epoxy Equivalent Weight (EEW) of the resin.

Step 1: Calculate the AHEW of the Curing Agent. The AHEW is the molecular weight of the curing agent divided by the number of active hydrogens per molecule.

  • AHEW = (Molecular Weight) / (Number of Active Hydrogens)

  • AHEW = 140.18 g/mol / 3 eq/mol = 46.73 g/eq

Step 2: Determine the EEW of the Epoxy Resin. This value is provided by the resin manufacturer. For this guide, we will use a standard liquid epoxy resin, diglycidyl ether of bisphenol A (DGEBA), with a typical EEW of 190 g/eq .

Step 3: Calculate the Mix Ratio in Parts per Hundred Resin (phr). The phr value indicates how many grams of curing agent to add for every 100 grams of epoxy resin.

  • phr = (AHEW / EEW) * 100

  • phr = (46.73 g/eq / 190 g/eq) * 100 = 24.6 phr

Formulation Summary Table:

ParameterCuring AgentEpoxy Resin
Chemical Name 1-(3-hydrazinylpropyl)-1H-imidazoleDGEBA
Molecular/Equivalent Wt. MW = 140.18 g/mol ; AHEW = 46.73 g/eqEEW = 190 g/eq
Mix Ratio 24.6 parts by weight 100 parts by weight

Note: While the amine addition reaction follows stoichiometry, the imidazole-catalyzed reaction does not. The calculated phr serves as an excellent starting point for optimization. Formulations may be varied (e.g., from 20 to 30 phr) to study the impact on properties.

Protocol: Mixing and Degassing
  • Accurately weigh 100.0 g of the epoxy resin into a clean, disposable container.

  • Accurately weigh 24.6 g of 1-(3-hydrazinylpropyl)-1H-imidazole into the same container.

  • Manually mix the components with a clean spatula for 3-5 minutes, scraping the sides and bottom of the container thoroughly to ensure a homogeneous mixture.

  • Place the container into a vacuum chamber.

  • Apply vacuum gradually to avoid excessive bubbling. Degas the mixture at -25 to -29 inHg (85-98 kPa) until bubbling subsides (typically 10-15 minutes).

  • Gently release the vacuum. The mixture is now ready for casting or application.

Curing and Characterization Protocols

A systematic approach is required to determine the optimal cure schedule and to characterize the final material properties. The following workflow is recommended.

Workflow cluster_workflow Figure 2: Experimental Workflow A 1. Formulation (Calculate phr, Mix, Degas) B 2. Cure Profile Analysis (DSC Dynamic Scan) A->B Determine Reactivity C 3. Isothermal Cure & Post-Cure B->C Define Schedule D 4. Cure Verification (DSC for Tg & Residual Cure) C->D Confirm Full Cure E 5. Property Testing (Mechanical & Thermal) D->E Characterize Material

Caption: Figure 2: Experimental Workflow. A logical sequence for developing and validating an epoxy system.

Protocol: Determining Cure Profile via Differential Scanning Calorimetry (DSC)

This protocol determines the reactivity, onset of cure, and total energy of the reaction, which are essential for designing an effective cure schedule. This procedure is based on the principles of ASTM D3418.[7][8][9]

  • Sample Preparation: Prepare a small sample (5-10 mg) of the uncured, mixed epoxy system in a hermetically sealed aluminum DSC pan.

  • Instrument Setup: Place the sample pan and an empty reference pan into the DSC cell. Purge with nitrogen gas (e.g., 50 mL/min).

  • Dynamic Scan: Program the DSC to heat the sample at a constant rate, typically 10°C/min, from ambient temperature (e.g., 25°C) to a temperature beyond the completion of the exothermic reaction (e.g., 250°C).[10]

  • Data Analysis:

    • Onset Temperature (Tₒ): The temperature at which the curing reaction begins.

    • Peak Exotherm Temperature (Tₚ): The temperature at which the curing reaction rate is at its maximum.

    • Total Heat of Reaction (ΔH_total): The total energy released during the cure, calculated by integrating the area under the exotherm peak. This value represents a 100% cured sample.

Protocol: Recommended Curing Schedule and Verification

Based on the dual-functionality of the curing agent, a two-stage cure cycle is proposed. The temperatures and durations below are starting points and should be optimized using the DSC data.

Step 1: Initial Cure (Amine Addition Dominated)

  • Temperature: Tₒ + 10-20°C (as determined by DSC). A typical starting point would be 80-100°C .

  • Duration: 1-2 hours.

Step 2: Post-Cure (Imidazole Catalysis Dominated)

  • Temperature: Tₚ + 10-20°C (as determined by DSC). A typical starting point would be 150-170°C .

  • Duration: 2-4 hours.

Step 3: Cure Verification

  • After completing the cure schedule, take a small sample from the cured material.

  • Run a second DSC dynamic scan (e.g., 20°C/min to 250°C) on this sample.[9]

  • Verification Criteria:

    • Complete Cure: The absence of any significant exothermic peak in the second scan indicates that the reaction is complete (or >98% complete).[11]

    • Glass Transition Temperature (T₉): A distinct step-change in the heat flow baseline will be observed. The midpoint of this transition is recorded as the T₉, a critical indicator of the material's thermal performance.[12] A higher and sharper T₉ generally indicates a more complete and uniform cure.

Protocol: Mechanical and Thermal Property Characterization

Once a complete cure is verified, prepare and test specimens according to ASTM standards to determine the material's performance characteristics.

Specimen Preparation: Cast the mixed and degassed epoxy system into appropriate molds for each test. Apply the optimized cure schedule. Condition the cured specimens for at least 24 hours at standard laboratory conditions (23°C, 50% RH) before testing.

Hardness Testing

  • Standard: ASTM D2240[13][14][15]

  • Instrument: Shore D Durometer

  • Procedure:

    • Place a cured specimen (minimum 6 mm thick) on a hard, flat surface.

    • Press the durometer foot firmly and evenly onto the specimen.

    • Record the hardness value from the dial within 1 second of firm contact.

    • Take at least five readings at different locations on the specimen and report the average value.

Tensile Properties

  • Standard: ASTM D638[16][17][18][19]

  • Specimen: Type I dumbbell-shaped specimen

  • Procedure:

    • Measure the width and thickness of the specimen's narrow section.

    • Mount the specimen in the grips of a universal testing machine.

    • Apply a tensile load at a constant crosshead speed (e.g., 5 mm/min) until the specimen fractures.

    • Record the load and elongation data to calculate Tensile Strength, Modulus of Elasticity, and Elongation at Break.

Flexural Properties

  • Standard: ASTM D790[20][21][22][23]

  • Specimen: Rectangular bar (e.g., 127 mm x 12.7 mm x 3.2 mm)

  • Procedure:

    • Configure the universal testing machine for a three-point bending test. Set the support span to be 16 times the specimen thickness.

    • Place the specimen on the supports.

    • Apply a load to the center of the specimen at a specified rate until the specimen breaks or reaches 5% strain.

    • Record data to calculate Flexural Strength and Flexural Modulus.

Thermal Analysis: Glass Transition Temperature (T₉) by DMA Dynamic Mechanical Analysis (DMA) is a highly sensitive method for determining T₉.

  • Standard: ASTM E1640[24][25][26]

  • Procedure:

    • Place a rectangular specimen of the cured material into the DMA instrument (e.g., in a three-point bending fixture).

    • Heat the sample at a controlled rate (e.g., 3-5°C/min) while applying a small, oscillating force at a fixed frequency (e.g., 1 Hz).

    • The T₉ can be identified from the resulting data curves as the onset of the drop in the storage modulus (E'), the peak of the loss modulus (E''), or the peak of the tan delta curve. The peak of the tan delta is the most commonly reported value.[27]

Summary of Characterization Tests:

PropertyStandardTypical UnitsSignificance
Hardness ASTM D2240Shore DResistance to surface indentation and scratching.
Tensile Strength ASTM D638MPa (psi)Maximum stress the material can withstand under tension.
Tensile Modulus ASTM D638GPa (psi)Material stiffness in tension.
Flexural Strength ASTM D790MPa (psi)Maximum stress at the outer fiber during bending.
Flexural Modulus ASTM D790GPa (psi)Material stiffness in bending.
Glass Transition (T₉) ASTM D3418 / E1640°CTemperature at which the material transitions from a glassy to a rubbery state; defines the upper service temperature.

Conclusion

1-(3-hydrazinylpropyl)-1H-imidazole represents a promising class of dual-functionality curing agents for epoxy resins. Its unique molecular structure, combining both amine and imidazole moieties, enables a versatile curing process that can be tailored to achieve a high degree of cross-linking and superior thermomechanical properties. By following the systematic formulation, curing, and characterization protocols outlined in this guide, researchers and drug development professionals can effectively harness the potential of this novel curing agent to develop advanced materials for demanding applications. The provided methodologies, grounded in established ASTM standards, ensure that the resulting data is reliable, reproducible, and suitable for material specification and design engineering.

References

  • ASTM D638-14, Standard Test Method for Tensile Properties of Plastics, ASTM International, West Conshohocken, PA, 2014,

  • ZwickRoell, "ASTM D638: tensile properties plastics," [Online]. Available: [Link]

  • ASTM D790-17, Standard Test Methods for Flexural Properties of Unreinforced and Reinforced Plastics and Electrical Insulating Materials, ASTM International, West Conshohocken, PA, 2017,

  • Shimadzu, "ASTM D790: Flexural Properties of Unreinforced and Reinforced Plastics and Electrical Insulating Materials," [Online]. Available: [Link]

  • Industrial Physics, "Standard Test Method for Tensile Properties of Plastics ASTM D638," [Online]. Available: [Link]

  • Shimadzu, "ASTM D638 Standard Test Method for Tensile Properties of Plastics," [Online]. Available: [Link]

  • STEP Lab, "ASTM D790 - 3-Point flexure test on plastics," [Online]. Available: [Link]

  • Applus+ DatapointLabs, "ASTM D790 Testing for Flexural Properties of Plastics," [Online]. Available: [Link]

  • Testronix Instruments, "ASTM D790 Flexural Properties Test for Plastics," [Online]. Available: [Link]

  • ASTM D3418-21, Standard Test Method for Transition Temperatures and Enthalpies of Fusion and Crystallization of Polymers by Differential Scanning Calorimetry, ASTM International, West Conshohocken, PA, 2021,

  • ASTM E1640-23, Standard Test Method for Assignment of the Glass Transition Temperature By Dynamic Mechanical Analysis, ASTM International, West Conshohocken, PA, 2023,

  • ASTM International, "D638 Standard Test Method for Tensile Properties of Plastics," [Online]. Available: [Link]

  • F. Ricciardi, et al., "Mechanism of Imidazole Catalysis in the Curing of Epoxy Resins," ResearchGate, 2018. [Online]. Available: [Link]

  • Applus+ DatapointLabs, "Differential Scanning Calorimetry (DSC) Testing of Materials," [Online]. Available: [Link]

  • ASTM D2240-15(2021), Standard Test Method for Rubber Property—Durometer Hardness, ASTM International, West Conshohocken, PA, 2021,

  • PCI Magazine, "Imidazole Based Curing Agents for Low Temperature Powder Coatings," [Online]. Available: [Link]

  • Intertek, "Differential Scanning Calorimeter ASTM D3418, ASTM E1356, ISO 11357," [Online]. Available: [Link]

  • ASTM D7028-07(2015), Standard Test Method for Glass Transition Temperature (DMA Tg) of Polymer Matrix Composites by Dynamic Mechanical Analysis (DMA), ASTM International, West Conshohocken, PA, 2015,

  • Industrial Physics, "ASTM D2240 testing," [Online]. Available: [Link]

  • ZwickRoell, "Shore hardness / durometer hardness: ASTM D2240 | ISO 48-4," [Online]. Available: [Link]

  • Shimadzu, "Epoxy Curing Studies with Isothermal Differential Scanning Calorimetry Method," Application News No. AD-0196. [Online]. Available: [Link]

  • NETZSCH, "How To: DSC, 2 Steps, Curing of Epoxy Resin," [Online]. Available: [Link]

  • Smithers, "ASTM D2240 - Rubber Hardness Testing," [Online]. Available: [Link]

  • Intertek, "Durometer Hardness Shore Hardness ASTM D2240," [Online]. Available: [Link]

  • M. B. M. D. Boubaker, et al., "Accurate Cure Modeling for Isothermal Processing of Fast Curing Epoxy Resins," Polymers (Basel), 2020. [Online]. Available: [Link]

  • K. Arimitsu, et al., "Imidazole Derivatives for Epoxy Curing," Scribd. [Online]. Available: [Link]

  • Caloong Chemical Co., Ltd, "Imidazole-Based Curing Agents for Epoxy Systems," 2025. [Online]. Available: [Link]

  • ResearchGate, "What DSC temperature program is needed to detect the complete heat of cure of an uncured epoxy system?," [Online]. Available: [Link]

  • K-STD, "ASTM E1640-09 Standard Test Method for Assignment of the Glass Transition Temperature By Dynamic Mechanical Analysis," [Online]. Available: [Link]

  • ASTM International, "D3418 Standard Test Method for Transition Temperatures and Enthalpies of Fusion and Crystallization of Polymers by Differential Scanning Calorimetry," [Online]. Available: [Link]

  • IPC, "Glass Transition and Modulus of Materials Used in High Density Interconnection (HDI) and Microvias DMA Method," IPC-TM-650. [Online]. Available: [Link]

  • A. Gu, et al., "Isothermal DSC Study of the Curing Kinetics of an Epoxy/Silica Composite for Microelectronics," IEEE Transactions on Components, Packaging and Manufacturing Technology, 2017. [Online]. Available: [Link]

  • J. H. Park, et al., "Using Dihydrazides as Thermal Latent Curing Agents in Epoxy-Based Sealing Materials for Liquid Crystal Displays," Polymers (Basel), 2020. [Online]. Available: [Link]

  • Linseis, "Amorphous vs. semi-crystalline polymers: standard-compliant DSC measurement according to ISO 11357 & ASTM D3418," [Online]. Available: [Link]

  • ADEKA, "Curing Agents for Epoxy Resin," [Online]. Available: [Link]

  • Google Patents, "Degradable hydrazone based epoxy resin curing agent and application thereof," CN103483554B. [Online].
  • The Madison Group, "Determining Glass Transition Temperature Using DMA," [Online]. Available: [Link]

  • Otsuka Chemical Co., Ltd., "Hydrazine Derivatives/Hydrazide Compounds," [Online]. Available: [Link]

  • ResearchGate, "Curing of Epoxy Resin by Using Commercial Amine/hydrazine and Its Effect on Ultra Violet Spectrum," [Online]. Available: [Link]

  • S. B. Wagh, et al., "Synthesis, Characterization and Biological Activity of Imidazole Derivatives," International Journal of Pharmaceutical Sciences and Research, 2018. [Online]. Available: [Link]

  • A. R. Katritzky, et al., "Synthesis of 1-[3-(2-methyl-5-nitro-1H-imidazol-1-yl)propyl]- and 1-[4-(2-methyl-5-nitro-1H-imidazol-1-yl)butyl]-1H-1,2,3-benzotriazoles," Molecular Diversity, 2006. [Online]. Available: [Link]

  • A. M. Granados-García, et al., "Synthesis and Characterization of Imidazolium-Based Ionenes," Polymers (Basel), 2022. [Online]. Available: [Link]

  • US EPA, "1H-Imidazole-5-carboxylic acid, 1-[(3-chlorophenyl)methyl]- Properties," [Online]. Available: [Link]

  • PubChem, "1-(3-Bromopropyl)-1H-imidazole," [Online]. Available: [Link]

Sources

Application Note: 1-(3-hydrazinylpropyl)-1H-imidazole in Metal-Organic Framework (MOF) Synthesis

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This application note details the utilization of 1-(3-hydrazinylpropyl)-1H-imidazole (HPI) as a bifunctional ligand in the synthesis and functionalization of Metal-Organic Frameworks (MOFs), specifically Zeolitic Imidazolate Framework-8 (ZIF-8).

HPI serves as a "Janus" ligand: the imidazole moiety anchors to the metal node (Zn²⁺) via coordination substitution, while the hydrazine pendant arm remains uncoordinated, acting as a reactive handle for covalent drug conjugation.[1] This protocol focuses on creating a pH-responsive Drug Delivery System (DDS) for Doxorubicin (DOX), leveraging the acid-labile hydrazone linkage formed between HPI and the drug.[2][3]

Chemical Rationale & Mechanism

The Bifunctional Advantage

Standard MOF linkers (e.g., 2-methylimidazole in ZIF-8) are structural but chemically inert. HPI introduces chemical versatility through its asymmetry:

  • Structural Anchor (Imidazole): Mimics the geometry of 2-methylimidazole, allowing it to substitute into the ZIF-8 lattice via Solvent-Assisted Ligand Exchange (SALE) without collapsing the framework.

  • Functional Handle (Hydrazine): The -NH-NH₂ group acts as a nucleophile, capable of forming hydrazone bonds (

    
    ) with ketone-containing drugs (e.g., Doxorubicin).
    
Mechanism of Action: pH-Triggered Release

The strategic value of HPI lies in the hydrazone linkage . This bond is stable at physiological pH (7.[1]4) but hydrolyzes rapidly in acidic environments (pH 5.0–6.0), such as the endosomes of cancer cells or the tumor microenvironment.[1]

Pathway:

  • Synthesis: HPI is grafted onto ZIF-8.[1]

  • Loading: Drug (DOX) is conjugated via hydrazone formation.[1][2][3]

  • Delivery: MOF enters the cell via endocytosis.[1]

  • Release: Acidic endosome hydrolyzes the hydrazone, releasing the drug.[1]

Experimental Protocols

Materials Required
ReagentPurityRole
Zn(NO₃)₂ · 6H₂O 99%Metal Node Precursor
2-Methylimidazole (2-mIm) 98%Primary Structural Linker
1-(3-hydrazinylpropyl)-1H-imidazole (HPI) >95%Functional Ligand (The Topic)
Doxorubicin HCl (DOX) USP GradeModel Therapeutic Payload
Methanol (MeOH) AnhydrousSolvent (Synthesis)
DMF 99.8%Solvent (Ligand Exchange)
Protocol A: Synthesis of Parent ZIF-8 Nanocrystals

Rationale: High-quality, defect-free ZIF-8 is required as the substrate for ligand exchange to ensure size uniformity.

  • Metal Solution: Dissolve 2.97 g Zn(NO₃)₂·6H₂O in 100 mL MeOH.

  • Linker Solution: Dissolve 6.57 g 2-methylimidazole in 100 mL MeOH.

  • Mixing: Rapidly pour the Linker Solution into the Metal Solution under vigorous stirring (1000 rpm).

  • Incubation: Stir for 1 hour at Room Temperature (RT). The solution will turn milky white.[1]

  • Collection: Centrifuge at 10,000 rpm for 15 min. Wash 3x with MeOH.

  • Activation: Dry under vacuum at 80°C for 12 hours.

Protocol B: Post-Synthetic Ligand Exchange (PSE) with HPI

Rationale: Direct synthesis with HPI can interfere with crystal growth.[1] PSE (or SALE) allows HPI to replace surface 2-mIm ligands, concentrating the functional groups on the exterior where they are most accessible to large drug molecules.

  • Suspension: Disperse 200 mg of activated ZIF-8 in 20 mL of DMF. Sonicate for 20 min.

  • Ligand Addition: Add 100 mg of 1-(3-hydrazinylpropyl)-1H-imidazole (HPI) to the suspension.

  • Exchange Reaction: Heat the mixture to 60°C for 24 hours under gentle stirring.

    • Note: Higher temperatures may degrade the hydrazine; 60°C is the optimal balance between kinetics and stability.[1]

  • Purification: Centrifuge to collect the solid.

    • Critical Step: Wash extensively with DMF (2x) and Methanol (3x) to remove unreacted HPI.[1] Free hydrazine is toxic and must be removed.[1]

  • Product: ZIF-8-HPI .

Protocol C: Drug Loading (Doxorubicin Conjugation)
  • Drug Solution: Dissolve 10 mg Doxorubicin HCl in 10 mL MeOH.

  • Conjugation: Add 50 mg ZIF-8-HPI . Add a catalytic amount of acetic acid (10 µL) to catalyze hydrazone formation.[1]

  • Reaction: Stir in the dark (DOX is light sensitive) at RT for 24 hours.

  • Wash: Centrifuge and wash with MeOH until the supernatant is colorless (removes physisorbed drug).

  • Final Product: DOX@ZIF-8-HPI .

Workflow Visualization

The following diagram illustrates the transformation from raw reagents to the final drug-loaded vehicle.

MOF_Synthesis_Workflow cluster_0 Step 1: Parent Framework cluster_1 Step 2: Functionalization (PSE) cluster_2 Step 3: Drug Conjugation Zn Zn(NO3)2 ZIF8 ZIF-8 Nanocrystals (Inert Surface) Zn->ZIF8 Solvothermal MeOH, RT Mim 2-Methylimidazole Mim->ZIF8 ZIF_HPI ZIF-8-HPI (Hydrazine Decorated) ZIF8->ZIF_HPI Ligand Exchange 60°C, DMF HPI 1-(3-hydrazinylpropyl)- 1H-imidazole (HPI) HPI->ZIF_HPI Final DOX@ZIF-8-HPI (pH-Responsive) ZIF_HPI->Final Schiff Base Rxn (-H2O) DOX Doxorubicin (Ketone Group) DOX->Final

Caption: Step-by-step synthesis workflow for creating the hydrazine-functionalized MOF drug carrier.

Mechanism of Release (Logic Diagram)

Understanding the "Smart" release mechanism is vital for validating the system's efficacy.[1]

Release_Mechanism Blood Bloodstream (pH 7.4) Bond_Stable Hydrazone Bond STABLE Blood->Bond_Stable Neutral pH Tumor Tumor Microenvironment (pH 5.0 - 6.0) Bond_Break Hydrazone Bond HYDROLYSIS Tumor->Bond_Break Acidic Trigger Result_Safe Drug Retained (Minimizes Toxicity) Bond_Stable->Result_Safe Result_Kill Drug Released (Therapeutic Effect) Bond_Break->Result_Kill

Caption: Logic flow demonstrating the pH-selectivity of the hydrazone-linked MOF system.

Characterization & Validation

To ensure scientific integrity, the following data points must be verified:

TechniqueExpected ObservationPurpose
¹H NMR (Digested) Appearance of propyl peaks (1.8–4.0 ppm) and disappearance of DOX ketone signal.Quantify ligand exchange ratio and drug loading efficiency.
FTIR Spectroscopy New peak at ~1620 cm⁻¹ (C=N stretch).[1]Confirm formation of the hydrazone bond.[1]
PXRD Retention of ZIF-8 sodalite topology peaks.Verify framework integrity after ligand exchange.[1][4][5]
Zeta Potential Shift from positive (ZIF-8) to neutral/negative (after DOX load).[1]Surface chemistry validation.

References

  • ZIF-8 Synthesis & Properties: Park, K. S., et al. (2006).[1] "Exceptional chemical and thermal stability of zeolitic imidazolate frameworks." Proceedings of the National Academy of Sciences. Link

  • Ligand Exchange (SALE) Method: Karagiaridi, O., et al. (2014).[1] "Solvent-Assisted Ligand Exchange: An Approach to Control the Interpenetration of Metal–Organic Frameworks." Journal of the American Chemical Society.[1] Link

  • Hydrazone-MOF for Doxorubicin: Fu, D., et al. (2022).[1] "Hydrazone modified nanoscale metal-organic frameworks as pH responsive nanoplatforms for cancer therapy."[1][3] SSRN.[1] Link

  • pH-Responsive Mechanisms: Zhang, Y., et al. (2018).[1] "Stimuli-Responsive Metal–Organic Frameworks for Drug Delivery." Advanced Materials. Link

Sources

Troubleshooting & Optimization

Technical Support Center: Removal of Excess Hydrazine Hydrate from Imidazole Derivatives

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals who are working with hydrazine hydrate in the synthesis of imidazole derivatives. The following troubleshooting guides and frequently asked questions (FAQs) address common challenges associated with removing excess hydrazine hydrate from reaction mixtures, ensuring the purity of your final compound and the safety of your laboratory operations.

Section 1: Understanding the Challenge: The Persistence of Hydrazine Hydrate

Hydrazine hydrate is a valuable reagent in organic synthesis, particularly for the formation of hydrazides from esters, a common step in the functionalization of imidazole derivatives.[1][2][3] However, its high boiling point, water solubility, and hazardous nature present significant challenges during work-up and purification.[4][5][6][7][8] Incomplete removal of hydrazine hydrate can lead to impurities in the final product, interfere with subsequent reactions, and pose safety risks. This guide provides systematic approaches to effectively address this critical step.

Section 2: Frequently Asked Questions (FAQs)

Here we address some of the most common questions our application scientists receive regarding the removal of excess hydrazine hydrate.

Q1: What are the primary safety precautions I should take when working with hydrazine hydrate?

A1: Hydrazine hydrate is a toxic, corrosive, and potentially carcinogenic substance that must be handled with extreme care.[5][8] Always work in a well-ventilated chemical fume hood.[6][8] Personal protective equipment (PPE) is mandatory and includes:

  • Gloves: Nitrile or other chemical-resistant gloves are essential.[8]

  • Eye Protection: Chemical splash goggles and a face shield should be worn.[4][8]

  • Lab Coat: A lab coat is required to protect your skin and clothing.[8]

In case of skin contact, immediately flush with plenty of water for at least 15 minutes and remove contaminated clothing.[4][7] For eye contact, flush with water for at least 15 minutes and seek immediate medical attention.[4][7]

Q2: My imidazole hydrazide derivative is soluble in the reaction solvent (e.g., ethanol). How can I remove the excess hydrazine hydrate?

A2: This is a common scenario. Several methods can be employed, often in combination:

  • Aqueous Extraction: Hydrazine hydrate is highly soluble in water. After removing the bulk of the organic solvent (e.g., ethanol) under reduced pressure, you can dissolve the residue in a suitable organic solvent (like ethyl acetate or dichloromethane) and wash it multiple times with water or a brine solution.[9][10] An acidic wash with dilute HCl or ammonium chloride can be particularly effective as it protonates the basic hydrazine, making it even more water-soluble.[10]

  • Azeotropic Distillation: Azeotropic removal with a high-boiling point solvent like xylene can be effective.[11] The xylene-hydrazine azeotrope is distilled off, carrying the hydrazine with it. This should be performed with caution and appropriate engineering controls.

  • Precipitation: If your product is a solid, you can attempt to precipitate it by adding a non-solvent. For instance, adding the reaction mixture to a large volume of cold water can sometimes cause the desired hydrazide to precipitate, leaving the hydrazine hydrate in the aqueous solution.[12]

Q3: Can I remove hydrazine hydrate by rotary evaporation?

A3: While it is possible to remove some hydrazine hydrate by rotary evaporation, especially at elevated temperatures (60-70 °C), it is often not completely effective due to its high boiling point.[11] Furthermore, heating hydrazine can be hazardous, and appropriate safety measures, such as using a blast shield and ensuring the rotovap is in a fume hood, are crucial.[13] It is generally recommended to use this method in conjunction with other techniques like aqueous extraction.

Q4: I am concerned about the stability of my imidazole derivative under acidic or basic work-up conditions. What are my options?

A4: If your compound is sensitive to pH changes, consider these neutral work-up strategies:

  • Column Chromatography: Direct purification of the crude reaction mixture by silica gel column chromatography can separate your product from hydrazine hydrate.[14] Hydrazine is quite polar and tends to adhere to silica gel.

  • Lyophilization (Freeze-Drying): If your product is not volatile, lyophilization can be an effective, albeit slower, method for removing hydrazine hydrate.[11]

  • Nitrogen Stream: For small-scale reactions, passing a gentle stream of nitrogen over the reaction mixture (in a fume hood) can help to evaporate the hydrazine hydrate over time.[13]

Section 3: Troubleshooting Guide

This section provides solutions to specific problems you might encounter during the removal of excess hydrazine hydrate.

Problem Potential Cause Troubleshooting Steps & Recommendations
Product precipitates with hydrazine hydrate upon adding water. The product has some water solubility or is salted out with hydrazine.- Try using a different anti-solvent for precipitation. - Redissolve the precipitate in an organic solvent and perform an aqueous wash.
Emulsion forms during aqueous extraction. The imidazole derivative may be acting as a surfactant.- Add brine (saturated NaCl solution) to the separatory funnel to break the emulsion. - Filter the mixture through a pad of Celite. - Allow the mixture to stand for an extended period to allow for phase separation.
Residual hydrazine detected in the final product after purification. The chosen purification method was not sufficiently effective.- Repeat the purification step (e.g., additional aqueous washes or another column chromatography). - Consider a different purification technique. For example, if you used extraction, try column chromatography.
Low product yield after work-up. The product may be partially soluble in the aqueous wash.- Back-extract the aqueous layers with a fresh portion of organic solvent to recover any dissolved product. - Minimize the volume of the aqueous wash.

Section 4: Experimental Protocols

Here are detailed, step-by-step protocols for common methods of removing excess hydrazine hydrate.

Protocol 1: Aqueous Acidic Wash

This protocol is suitable for imidazole derivatives that are stable in dilute acid and soluble in a water-immiscible organic solvent.

  • Solvent Removal: After the reaction is complete, remove the reaction solvent (e.g., ethanol) using a rotary evaporator.

  • Redissolution: Dissolve the crude residue in a suitable organic solvent such as ethyl acetate or dichloromethane (DCM).

  • Acidic Wash: Transfer the organic solution to a separatory funnel and wash with a 1M HCl solution. Repeat the wash 2-3 times.

  • Neutralization Wash: Wash the organic layer with a saturated sodium bicarbonate solution to neutralize any remaining acid.

  • Brine Wash: Wash the organic layer with brine to remove excess water.

  • Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

Protocol 2: Purification by Column Chromatography

This method is useful when the product is not suitable for aqueous extraction.

  • Solvent Removal: Concentrate the reaction mixture under reduced pressure to remove the bulk of the solvent.

  • Adsorption onto Silica: Adsorb the crude residue onto a small amount of silica gel.

  • Column Preparation: Prepare a silica gel column using an appropriate solvent system determined by thin-layer chromatography (TLC).

  • Loading and Elution: Load the adsorbed product onto the column and elute with the chosen solvent system.

  • Fraction Collection: Collect fractions and monitor by TLC to identify those containing the pure product.

  • Concentration: Combine the pure fractions and remove the solvent by rotary evaporation.

Section 5: Visualizing the Workflow

The following diagram illustrates a general workflow for the removal of excess hydrazine hydrate.

Hydrazine_Removal_Workflow cluster_reaction Reaction cluster_workup Work-up & Purification cluster_analysis Analysis cluster_product Final Product Reaction Imidazole Derivative Synthesis (with excess Hydrazine Hydrate) Solvent_Removal Solvent Removal (Rotary Evaporation) Reaction->Solvent_Removal Aqueous_Wash Aqueous Wash (e.g., dilute HCl) Solvent_Removal->Aqueous_Wash If stable & soluble Column_Chromatography Column Chromatography Solvent_Removal->Column_Chromatography If unstable or for high purity Precipitation Precipitation Solvent_Removal->Precipitation If product is solid Analysis Purity Analysis (e.g., NMR, LC-MS) Aqueous_Wash->Analysis Column_Chromatography->Analysis Precipitation->Analysis Pure_Product Pure Imidazole Derivative Analysis->Pure_Product

Caption: General workflow for removing excess hydrazine hydrate.

Section 6: Analytical Methods for Detecting Residual Hydrazine

Verifying the absence of hydrazine in your final product is crucial. Several analytical techniques can be employed for this purpose.

Analytical Method Principle Typical Detection Limit Reference
Spectrophotometry Reaction with p-dimethylaminobenzaldehyde to form a colored azine complex.Low concentrations[15]
Gas Chromatography (GC) Separation of volatile compounds. Derivatization may be required.Varies with detector[16][17]
High-Performance Liquid Chromatography (HPLC) Separation of non-volatile compounds.Varies with detector[16][18]

Section 7: Safety Data at a Glance

Hazard Description Precautionary Measures Reference
Toxicity Toxic if swallowed, in contact with skin, or if inhaled.Wear appropriate PPE. Handle in a fume hood.[5][7]
Corrosivity Causes severe skin burns and eye damage.Wear gloves, lab coat, and eye protection.[5][8]
Carcinogenicity May cause cancer.Minimize exposure.[5]
Flammability Combustible liquid.Keep away from heat and ignition sources.[5]

References

  • Material Safety Data Sheet - HYDRAZINE HYDR
  • Hydrazine hydrate - SAFETY D
  • SAFETY D
  • Colorimetric Method for Detection of Hydrazine Decomposition in Chemical Decontamin
  • SAFETY D
  • Analytical Methods -
  • Hydrazine Standard Operating Procedure Templ
  • Determination of Hydrazine in Wastew
  • Best Practices for Scaling Up Reactions Involving Hydrazine Hydrate: A Technical Support Center - Benchchem.
  • How to determine level of Hydrazine - THINK RXMARINE.
  • How to quench excess hydrazine monohydr
  • Chromatographic methods of determining hydrazine and its polar deriv
  • How can I remove excess Hydrazine Hydrate
  • Synthesis and Selected Reactions of Hydrazides Containing an Imidazole Moiety. (2019).
  • Comprehensive study of imidazole-based hydrazones: From design, synthesis, and characterization to in vitro and in silico antipr. (2025).
  • Synthesis of some new imidazole-2-thiols and their deriv
  • Remove excess hydrazine hydrate? (2021).
  • Design, Synthesis, and Molecular Docking of New Hydrazide–Hydrazone Derivatives with Imidazole Scaffold as Potential Antimicrobial Agents. (2025). MDPI.
  • How to Synthesize Imidazole Derivative Intermediates for Pharmaceutical Applic
  • Supporting inform
  • Advice on working up a reaction using hydrazine hydr
  • Method for removing hydrazine compounds - Google P
  • Hydrazine hydrate removal by column chromatography : r/OrganicChemistry - Reddit. (2023).

Sources

Technical Support Center: Stabilizing Hydrazine-Imidazole Motifs

Author: BenchChem Technical Support Team. Date: February 2026

Current Status: Online Ticket ID: HYD-IMD-OX-001 Assigned Specialist: Senior Application Scientist Subject: Preventing Oxidative Dehydrogenation of Hydrazine Groups in Imidazole Linkers

Executive Summary

You are encountering a classic challenge in nitrogen chemistry. The imidazole ring acts as an electron donor, increasing the electron density on the attached hydrazine group (


). This makes the hydrazine moiety significantly more nucleophilic and susceptible to oxidative dehydrogenation , converting it into an azo species (

) or decomposing it to evolve nitrogen gas (

).

This guide provides a mechanistic understanding of this failure mode and actionable protocols to arrest it.

Module 1: The Mechanism of Failure

Why is this happening? The oxidation of hydrazine is rarely a spontaneous reaction with molecular oxygen alone; it is almost always catalyzed by trace metal ions (Cu²⁺, Fe³⁺, Mn²⁺) present in solvents or silica gel. The imidazole ring exacerbates this by acting as a ligand, effectively "recruiting" these metal ions to the vicinity of the hydrazine group.

Pathway: Metal-Catalyzed Oxidative Dehydrogenation

The following diagram illustrates how trace metals cycle through oxidation states to strip protons and electrons from your hydrazine linker.

HydrazineOxidation Hydrazine Hydrazine-Imidazole (R-NH-NH2) MetalComplex Metal-Substrate Complex [M(n)+ --- NH2-NH-R] Hydrazine->MetalComplex + Trace Cu/Fe Radical Hydrazyl Radical (R-NH-NH•) MetalComplex->Radical - e-, - H+ Radical->MetalComplex Regenerates M(n) Diimide Diimide Intermediate (R-N=NH) Radical->Diimide Oxidation Azo Azo Impurity (R-N=N-R) Diimide->Azo Dimerization Decomp Decomposition (N2 Gas + R-H) Diimide->Decomp Elimination

Figure 1: The catalytic cycle where trace metals facilitate the stripping of electrons from hydrazine, leading to colored azo impurities or gas evolution.

Module 2: Troubleshooting & Diagnostics (Q&A)

Q1: My white hydrazine-imidazole linker turns yellow/brown upon drying. Is it ruined?

  • Diagnosis: The color change indicates the formation of azo bonds (

    
    ), which are chromophores. This is "diazo formation" driven by aerobic oxidation.[1]
    
  • Immediate Action: If the color is faint, you may be able to salvage it by recrystallizing in the presence of a reducing agent like ascorbic acid. If deep brown, the purity is compromised.

  • Prevention: Never dry the free base in air. Isolate as the HCl salt (see Module 3).

Q2: I see bubbling when I dissolve my linker in methanol.

  • Diagnosis: This is nitrogen gas (

    
    ) evolution, indicating irreversible decomposition. The diimide intermediate is eliminating nitrogen.
    
  • Root Cause: Likely trace metal contamination in the methanol or the glassware.

  • Solution: Add 0.1 mM EDTA to your solvent to sequester metal ions.

Q3: My coupling reaction yield is low (<40%), but the starting material looked pure.

  • Diagnosis: Competitive oxidation. The oxidant (air) is reacting faster than your coupling partner.

  • Solution: You must rigorously degas solvents. Sparging with nitrogen is insufficient for sensitive hydrazines; you must use the Freeze-Pump-Thaw method.

Module 3: Stabilization Protocols
Protocol A: The "Gold Standard" Solvent Degassing (Freeze-Pump-Thaw)

Use this for all reactions involving the free hydrazine base.

  • Fill: Place solvent in a Schlenk flask (fill no more than 50% volume to prevent flask shattering).

  • Freeze: Submerge the flask in liquid nitrogen (

    
    ) until solid.
    
  • Pump: Open the stopcock to high vacuum (0.1 mmHg) for 5–10 minutes. Critical: Do not pump while liquid; only pump the solid.

  • Thaw: Close the stopcock. Remove from

    
     and thaw in a warm water bath. Gas bubbles will evolve rapidly.
    
  • Repeat: Perform steps 2–4 a total of three times .

  • Backfill: Fill with high-purity Argon.

Protocol B: Long-Term Storage (Conversion to Hydrochloride Salt)

The free base is kinetically unstable. The protonated form (


) is shelf-stable for months.

Reagents:

  • Hydrazine-imidazole precursor (Free base)

  • HCl (4M in Dioxane or Ethanol)

  • Diethyl Ether (anhydrous)

Procedure:

  • Dissolve the hydrazine-imidazole linker in a minimum amount of cold ethanol or methanol under Argon.

  • Add HCl (4M in dioxane) dropwise at 0°C.

  • Monitor pH; target pH 3–4 . (Going too low may protonate the imidazole ring excessively, which is acceptable but changes solubility).

  • The salt should precipitate.[2] If not, add anhydrous Diethyl Ether until turbidity appears.

  • Filter the white solid under an inert atmosphere.

  • Store: In an amber vial (UV protects against radical initiation) at -20°C.

Module 4: Comparative Stability Data

The following table summarizes the stability of the hydrazine moiety under different conditions.

StateConditionStability WindowPrimary Degradation Mode
Free Base Solid, Air exposed< 24 HoursOxidative coupling to Azo (Yellowing)
Free Base Solution (MeOH), Air< 1 HourMetal-catalyzed decomposition to

HCl Salt Solid, Desiccated> 6 MonthsMinimal; hygroscopic uptake of water
Boc-Protected Solid, Air exposed> 1 YearStable (Lone pair is unavailable)
Module 5: Decision Logic for Experimental Design

Use this flow to determine the necessary level of protection for your experiment.

DecisionTree Start Start: Handling Hydrazine-Imidazole Q1 Is the Hydrazine involved in the next immediate reaction step? Start->Q1 Yes Yes Q1->Yes No No (Storage) Q1->No Q2 Does the reaction tolerate acid? Yes->Q2 Storage Convert to HCl Salt immediately. Store at -20°C. No->Storage AcidYes Yes Q2->AcidYes AcidNo No (Basic conditions) Q2->AcidNo Protocol1 Use HCl Salt directly. Buffer in situ if needed. AcidYes->Protocol1 Protocol2 1. Free base in Glovebox. 2. Add EDTA (0.1 mM). 3. Freeze-Pump-Thaw solvents. AcidNo->Protocol2

Figure 2: Workflow for selecting the appropriate stabilization strategy based on experimental needs.

References
  • Kuhn, L. P., & Wellman, C. R. (1974).[3] The Metal Ion Catalyzed Oxidation of Hydrazine with Hydrogen Peroxide. Army Ballistic Research Lab.[4]

  • Stahl, S. S., et al. (2013). Copper-Catalyzed Oxidation of Hydrazones to Diazo Compounds Using Oxygen as Terminal Oxidant. Journal of the American Chemical Society.

  • Schlenk Line Survival Guide. (2024). Freeze-Pump-Thaw Degassing of Liquids.

  • BenchChem. (2024). Hydrazine Hydrochloride: Properties and Synthesis.

  • Organic Syntheses. Hydrazine, 1,2-dimethyl-, dihydrochloride. Coll. Vol. 2, p.219 (1943).

Sources

Technical Support Center: Navigating the Storage Stability of Hygroscopic Imidazole-Hydrazine Compounds

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the comprehensive technical support guide for researchers, scientists, and drug development professionals working with hygroscopic imidazole-hydrazine compounds. This resource is designed to provide practical, in-depth guidance on ensuring the stability and integrity of these challenging molecules throughout the experimental lifecycle. Drawing from established principles of pharmaceutical stability, organic chemistry, and hands-on laboratory experience, this guide addresses common questions and troubleshooting scenarios in a direct, question-and-answer format.

Section 1: Understanding the Inherent Stability Challenges

Q1: What makes hygroscopic imidazole-hydrazine compounds particularly challenging to handle and store?

A1: The inherent challenges with these compounds stem from a combination of two key characteristics: hygroscopicity and the chemical reactivity of the imidazole and hydrazine/hydrazone moieties.

  • Hygroscopicity: This is the tendency of a substance to absorb moisture from the surrounding atmosphere.[1][2] For imidazole-hydrazine compounds, which often possess multiple nitrogen heteroatoms capable of forming hydrogen bonds, this can lead to significant water uptake.[3] This absorbed moisture is not merely a physical addition; it can act as a reagent or a plasticizer, accelerating degradation pathways.[4][5]

  • Chemical Reactivity:

    • Hydrazine/Hydrazone Moiety: The C=N bond in hydrazones is susceptible to hydrolysis, a reaction catalyzed by the presence of water and often accelerated under acidic conditions.[5][6] This cleavage reverts the molecule back to its constituent carbonyl and hydrazine precursors, leading to a loss of the active pharmaceutical ingredient (API) and the formation of impurities.[5]

    • Imidazole Moiety: The imidazole ring, while generally aromatic and stable, is prone to oxidation and photodegradation.[7][8] The presence of moisture can facilitate these oxidative processes.[9]

The synergy between hygroscopicity and chemical reactivity creates a scenario where environmental humidity directly contributes to the degradation of the compound.

Section 2: Frequently Asked Questions (FAQs) on Storage and Handling

Q2: What are the optimal storage conditions for a newly synthesized, uncharacterized hygroscopic imidazole-hydrazine compound?

A2: For a novel compound with unknown stability, a cautious and multi-layered approach to storage is paramount. The primary goal is to minimize exposure to moisture, light, and elevated temperatures.

Recommended Initial Storage Protocol:

  • Primary Container: Use a tightly sealed, amber glass vial with a polytetrafluoroethylene (PTFE)-lined cap. Amber glass protects against light-induced degradation.[10]

  • Inert Atmosphere: Before sealing, flush the vial with an inert gas like argon or nitrogen to displace oxygen and ambient moisture. This is particularly crucial for preventing oxidation.[9]

  • Secondary Containment & Desiccant: Place the sealed primary vial inside a larger, airtight container or a heat-sealable foil bag that also contains a desiccant pouch (e.g., silica gel or molecular sieves).[11] This provides an additional barrier against moisture ingress.

  • Temperature: Store at a controlled, low temperature. Refrigeration (2-8 °C) is a good starting point. For highly sensitive compounds, storage at -20 °C might be necessary. Avoid freeze-thaw cycles if the compound's behavior under such conditions is unknown.

Q3: I've noticed my powdered imidazole-hydrazine compound is clumping. What does this indicate and what should I do?

A3: Clumping or caking is a strong physical indicator of moisture absorption.[11] This seemingly simple physical change can be a precursor to more significant chemical degradation.

Immediate Actions:

  • Assess the Extent: Visually inspect the material. If significant deliquescence (dissolving in absorbed water) has occurred, the batch may be compromised.

  • Characterize the Material: Before further use, it is critical to re-characterize the compound. At a minimum, perform:

    • Water Content Analysis: Use Karl Fischer titration to quantify the amount of absorbed moisture.

    • Purity Analysis: Employ a stability-indicating HPLC method to check for the presence of degradation products.[12][13]

  • Drying (with caution): If the material is deemed salvageable, it can be dried under vacuum at a gentle temperature. However, be aware that heating might accelerate degradation, so this should be done judiciously and the material re-analyzed afterward.

Preventative Measures: To prevent recurrence, review your handling procedures. Weighing and transferring the material should be done as quickly as possible, ideally in a low-humidity environment such as a glove box or a room with controlled humidity.

Section 3: Troubleshooting Experimental Failures

Q4: My HPLC analysis of a stored sample shows a new, earlier-eluting peak and a decrease in the main peak area. What is the likely cause?

A4: This chromatographic profile is a classic sign of hydrolytic degradation of the hydrazone bond.[5] The earlier-eluting peak is likely one of the more polar starting materials (the aldehyde or ketone) from which the hydrazone was synthesized.

Troubleshooting Steps:

  • Confirm Identity: If possible, co-inject your sample with an authentic standard of the suspected starting material to confirm its retention time. Mass spectrometry (LC-MS) is a powerful tool to confirm the identity of the degradant by its mass-to-charge ratio.[14]

  • Review Storage History: Was the sample exposed to humid conditions? Was the storage container properly sealed?

  • Check Solvent pH: If the sample was dissolved for a period before analysis, consider the pH of the solvent. Acidic conditions can accelerate hydrazone hydrolysis.[5] Ensure your analytical diluent is neutral or slightly basic if the compound's stability allows.

Experimental Workflow: Forced Degradation Study

To proactively understand the stability of your imidazole-hydrazine compound, a forced degradation study is essential. This involves subjecting the compound to stress conditions to identify potential degradation products and establish a stability-indicating analytical method.[15][16]

Forced_Degradation_Workflow cluster_Stress_Conditions Stress Conditions cluster_Analysis Analysis cluster_Outcome Outcome API API Sample Acid Acid Hydrolysis (e.g., 0.1 M HCl) API->Acid Base Base Hydrolysis (e.g., 0.1 M NaOH) API->Base Oxidation Oxidation (e.g., 3% H2O2) API->Oxidation Thermal Thermal Stress (e.g., 60°C, dry) API->Thermal Humidity Humidity Stress (e.g., 40°C/75% RH) API->Humidity Photo Photostability (ICH Q1B) API->Photo HPLC HPLC-UV/DAD Analysis Acid->HPLC Base->HPLC Oxidation->HPLC Thermal->HPLC Humidity->HPLC Photo->HPLC LCMS LC-MS for Peak ID HPLC->LCMS Identify Unknowns Method Validate Stability- Indicating Method HPLC->Method Pathway Identify Degradation Pathways LCMS->Pathway

Caption: Workflow for a forced degradation study.

Q5: During a photostability study, my compound turned yellow and the HPLC shows multiple new peaks. What degradation is occurring?

A5: The yellowing and appearance of new peaks upon light exposure strongly suggest photodegradation, a known instability pathway for imidazole-containing compounds.[8] The imidazole ring and other aromatic portions of the molecule can absorb UV or visible light, leading to a variety of reactions including oxidation and ring cleavage.[7]

Investigative Actions:

  • Characterize Degradants: Use LC-MS/MS to identify the molecular weights and fragmentation patterns of the new impurities. This can provide clues about the structural changes that have occurred.

  • Wavelength Sensitivity: If possible, expose the compound to different wavelengths of light (e.g., UVA vs. visible) to see if the degradation is wavelength-dependent.

  • Protective Measures: This result indicates that the compound must be protected from light during storage and handling. Use amber vials, foil wrapping, and minimize exposure to ambient light during experimental procedures.[10]

Section 4: Protocols and Data Interpretation

Protocol 1: Standard Hygroscopicity Test

This protocol provides a basic method to classify the hygroscopicity of your compound.

Materials:

  • Accurate microbalance

  • Weighing boats

  • Desiccator with a saturated salt solution to maintain a constant relative humidity (RH). A saturated solution of sodium chloride creates an environment of approximately 75% RH at 25 °C.

  • Controlled temperature environment (e.g., an incubator at 25 °C).

Procedure:

  • Pre-dry the compound under vacuum to remove any residual solvent or moisture.

  • Accurately weigh approximately 10-20 mg of the dried compound into a pre-weighed weighing boat (W_initial).

  • Place the weighing boat in the desiccator containing the saturated salt solution, which is housed within the temperature-controlled environment.

  • After 24 hours, remove the weighing boat and immediately weigh it again (W_final).

  • Calculate the percentage weight gain: ((W_final - W_initial) / W_initial) * 100.

Data Interpretation:

The hygroscopicity can be classified based on the percentage weight gain. The European Pharmacopoeia provides a widely used classification system.

Hygroscopicity Classification Weight Gain (%) after 24h at 25°C/80% RH
Non-hygroscopic< 0.12
Slightly hygroscopic≥ 0.12 and < 2.0
Hygroscopic≥ 2.0 and < 15.0
Very hygroscopic≥ 15.0
DeliquescentSufficient water is absorbed to form a liquid

Note: This is a simplified classification. More advanced techniques like Dynamic Vapor Sorption (DVS) can provide a more detailed hygroscopicity profile.

Logical Relationship: Impact of Moisture

Moisture_Impact cluster_Degradation Degradation Pathways cluster_Physical Physical Changes cluster_Consequences Consequences Moisture Moisture Absorption (Hygroscopicity) Hydrolysis Hydrazone Hydrolysis (C=N Cleavage) Moisture->Hydrolysis Oxidation Imidazole Oxidation Moisture->Oxidation Clumping Clumping/Caking Moisture->Clumping Deliquescence Deliquescence Moisture->Deliquescence Loss Loss of Potency Hydrolysis->Loss Impurities Formation of Impurities Hydrolysis->Impurities Oxidation->Loss Oxidation->Impurities Clumping->Loss Handling Issues Deliquescence->Loss Handling Issues

Sources

Validation & Comparative

Publish Comparison Guide: FTIR Characterization of Hydrazine vs. Imidazole Functional Groups

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

In pharmaceutical development, distinguishing between hydrazine (


) and imidazole (

) moieties is critical. Hydrazines often appear as genotoxic impurities (GTIs) or synthetic precursors, while imidazoles are ubiquitous pharmacophores (e.g., histidine, antifungals).

While both functionalities exhibit N-H stretching and C-N vibrations, their infrared signatures differ fundamentally due to aromaticity (imidazole) versus conformational flexibility (hydrazine). This guide provides a definitive spectral comparison, validated experimental protocols, and a logic-based identification workflow.

Fundamental Vibrational Modes

To interpret the spectra accurately, one must understand the mechanical origins of the bands.

Hydrazine ( )

Hydrazine is a non-planar molecule with


 symmetry (gauche conformation). Its spectrum is dominated by the motions of the primary amine groups and the N-N bond.
  • N-H Stretch: Appears as a doublet (symmetric and asymmetric) typical of primary amines, but broadened by hydrogen bonding.[1]

  • N-N Stretch: Theoretically IR-inactive in high-symmetry conformations (trans), but visible in the gauche form. It is generally weak in IR and strong in Raman.

  • 
     Deformation:  Scissoring and wagging modes are prominent and diagnostic.
    
Imidazole ( )

Imidazole is a planar, five-membered aromatic heterocycle containing two nitrogens: "pyrrole-type" (N-H) and "pyridine-type" (N:).

  • H-Bonding Network: In the solid state, imidazole forms extensive intermolecular hydrogen bond chains. This creates a broad, multi-sub-band continuum in the high-frequency region (

    
    ), often referred to as the "Fermi resonance region."
    
  • Ring Breathing: The aromatic ring exhibits characteristic skeletal vibrations (breathing and stretching) that are sharp and intense.

Comparative Peak Analysis

The following table synthesizes data from neat samples and pharmaceutical matrices.

Table 1: Characteristic FTIR Bands of Hydrazine vs. Imidazole
Spectral RegionVibrational ModeHydrazine (

/ Hydrazides)
Imidazole (Ring / Derivatives)differentiation Strategy
High Frequency (3500–2400

)

Stretch
3300–3450

Distinct doublet or sharp bands. Less broadened than imidazole.
2600–3200

Very broad, intense "mound" obscuring C-H stretches. Often features "ABC" bands due to Fermi resonance.
Key Differentiator: Hydrazine N-H is higher energy and sharper. Imidazole N-H is lower energy and extremely broad.
Double Bond (1650–1500

)
Deformation / Ring1580–1650


Scissoring. Medium intensity.
1450–1550


and

Ring stretches. Strong, sharp bands.
Imidazole shows strong aromatic ring signals here; Hydrazine shows only bending modes.
Fingerprint (1350–900

)
C-N / N-N / Ring950–1100


Stretch. Weak to medium.[2] Often obscured.
1050–1150

Ring Breathing. Sharp, diagnostic band.
The imidazole ring breathing mode is a reliable marker for the heterocycle.
Low Frequency (900–600

)
Wagging / Torsion~900–950


Wagging/Rocking. Broad.
700–850


Out-of-plane bending. Sharp.
Aromatic C-H bending is distinct to imidazole.

Note on Hydrazones: If hydrazine reacts with a carbonyl to form a hydrazone (


), a strong 

imine peak appears at 1590–1640

, which can mimic imidazole ring stretches.

Diagnostic Workflow

The following decision tree outlines the logical process for distinguishing these groups in an unknown sample.

FTIR_Workflow Start Start: Analyze Spectrum (3500 - 600 cm⁻¹) CheckNH Check 2400-3400 cm⁻¹ Region Start->CheckNH BroadBand Broad 'Continuum' band (2600-3200 cm⁻¹)? CheckNH->BroadBand Yes SharpDoublet Distinct Doublet/Bands (3300-3450 cm⁻¹)? CheckNH->SharpDoublet No (or distinct peaks) CheckRing Check 1450-1550 cm⁻¹ for Strong Ring Modes BroadBand->CheckRing CheckDef Check 1600-1650 cm⁻¹ for NH₂ Scissoring SharpDoublet->CheckDef ResultImid Assignment: Imidazole (Aromatic System) CheckRing->ResultImid Strong Sharp Peaks Present ResultMix Suspect Mixture or Hydrazone Derivative CheckRing->ResultMix Weak/Absent ResultHyd Assignment: Hydrazine (Primary Amine Character) CheckDef->ResultHyd Medium Band Present CheckDef->ResultMix C=N (Imine) Present

Figure 1: Logic flow for spectral discrimination between imidazole and hydrazine moieties.

Experimental Protocols

To ensure data integrity, sample preparation is paramount. Hydrazines are reactive and toxic; imidazoles are hygroscopic.

Protocol A: Analysis of Hydrazine Impurities (Liquid/Oil)

Target: Detection of free hydrazine in reaction mixtures.

  • Safety First: Hydrazine is a suspected carcinogen. Work in a fume hood with double nitrile gloves.

  • Technique: ATR (Attenuated Total Reflectance) is preferred over transmission cells to avoid handling liquid hydrazine in thin cells which may leak.

  • Crystal Selection: Use a Diamond or ZnSe crystal. Avoid Ge crystals if sensitivity is low, as penetration depth is shallow.

  • Procedure:

    • Clean crystal with isopropanol; collect background.

    • Deposit 10 µL of sample.

    • Acquire 64 scans at

      
       resolution.
      
    • Validation: Look for the

      
       rocking mode at ~960 
      
      
      
      . This is often the most isolated band for quantification in complex matrices.
Protocol B: Analysis of Imidazole Solids

Target: Characterization of imidazole-based drugs (e.g., salts).

  • Preparation: Imidazoles readily absorb atmospheric moisture, which adds broad O-H bands that confuse the N-H region.

  • Technique: KBr Pellet (Transmission) is superior for resolving the fine "Fermi resonance" structure in the 2600-3000

    
     region, which can be smoothed out by ATR contact pressure.
    
  • Procedure:

    • Dry KBr powder at 110°C overnight.

    • Mix sample:KBr in a 1:100 ratio inside a glovebox or dry environment.

    • Press pellet under vacuum to eliminate water vapor.

    • Validation: Verify the "Ring Breathing" mode at ~1060

      
      . If this band is split or shifted, it indicates salt formation (protonation of the pyridine-N).
      

Case Study: Distinguishing Impurities

Scenario: A process chemist synthesizes an imidazole-based API but suspects contamination with the hydrazine starting material.

Analysis:

  • The API spectrum shows the characteristic broad Imidazole N-H stretch (2600–3100

    
    ).
    
  • Problem: This broad band masks the Hydrazine N-H stretch (3300

    
    ).
    
  • Solution: Focus on the Fingerprint Region .[2]

    • The API (Imidazole) shows a clean baseline between 900–1000

      
      .
      
    • The contaminated sample shows a weak, new band at 960

      
        (Hydrazine N-N stretch/rocking).
      
    • Confirmation: Derivatization with an aldehyde (e.g., benzaldehyde) converts trace hydrazine to a hydrazone, shifting the signal to a strong C=N peak at 1620

      
      , easily resolved from the imidazole ring modes.
      

References

  • NIST Mass Spectrometry Data Center. (2023). Infrared Spectrum of Hydrazine. National Institute of Standards and Technology. [Link]

  • NIST Mass Spectrometry Data Center. (2023). Infrared Spectrum of Imidazole. National Institute of Standards and Technology. [Link]

  • Elder, D. P., et al. (2011). "Control and analysis of hydrazine, hydrazides and hydrazones—Genotoxic impurities in active pharmaceutical ingredients (APIs) and drug products."[3][4] Journal of Pharmaceutical and Biomedical Analysis. [Link]

  • Barth, A. (2000). "The infrared absorption of amino acid side chains."[5][6] Progress in Biophysics and Molecular Biology. (Detailed assignment of Histidine/Imidazole modes). [Link]

Sources

×

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.